Cas no 5538-52-3 (Benzoyl chloride, 2-(acetyloxy)-5-fluoro-)

• Product Name: Benzoyl chloride, 2-(acetyloxy)-5-fluoro-
• CAS No: 5538-52-3
• MF: C₉H₆ClFO₃
• MW: 216.593545436859
• CID: 1592667
• PubChem ID: 85843732
• Update Time: 2025-04-21

Benzoyl chloride, 2-(acetyloxy)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-(acetyloxy)-5-fluoro-
• 2-acetoxy-5-fluoro benzoyl chloride
• DB-202291
• 5538-52-3
• SCHEMBL1162227
• DTXSID401284269
• BTRUSSCGYHZIPZ-UHFFFAOYSA-N
• 2-(Acetyloxy)-5-fluorobenzoyl chloride

• Inchi： 1S/C9H6ClFO3/c1-5(12)14-8-3-2-6(11)4-7(8)9(10)13/h2-4H,1H3
• InChI Key： BTRUSSCGYHZIPZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1OC(C)=O)F)=O

Computed Properties

• Exact Mass: 215.99898
• Monoisotopic Mass: 215.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37